Cas no 1554106-07-8 (2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine)

2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine structure
1554106-07-8 structure
Product Name:2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
CAS No:1554106-07-8
MF:C11H19N3
MW:193.288662195206
MDL:MFCD22398670
CID:4701858
Update Time:2023-08-15

2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine Chemical and Physical Properties

Names and Identifiers

    • 2-(tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
    • AMY27340
    • 2-tert-butyl-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
    • 2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine
    • MDL: MFCD22398670
    • Inchi: 1S/C11H19N3/c1-11(2,3)10-7-9-8-12-5-4-6-14(9)13-10/h7,12H,4-6,8H2,1-3H3
    • InChI Key: NLPWFJXZKUKWML-UHFFFAOYSA-N
    • SMILES: N12CCCNCC1=CC(C(C)(C)C)=N2

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 197
  • XLogP3: 1.4
  • Topological Polar Surface Area: 29.8

2-(Tert-Butyl)-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,4]diazepine Pricemore >>

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